![molecular formula C16H15N5OS B256616 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide](/img/structure/B256616.png)
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide
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Overview
Description
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide, also known as BISA, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide has been studied for its potential applications in various fields, including cancer research, microbial infections, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In microbial infections, this compound has been reported to exhibit antibacterial and antifungal activities against various strains of bacteria and fungi. In neurodegenerative diseases, this compound has been studied for its potential neuroprotective effects.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in cell growth and proliferation. This compound has been reported to inhibit the activity of thymidylate synthase, an enzyme involved in DNA synthesis, and to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of immune responses. This compound has also been shown to reduce the production of inflammatory cytokines and to increase the activity of natural killer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide in lab experiments is its high purity, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is its potential toxicity, which requires careful handling and safety precautions.
Future Directions
There are several future directions for the study of 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide, including its potential applications in drug development, disease treatment, and biomarker discovery. This compound has been identified as a potential lead compound for the development of new anticancer agents and has also been studied for its potential use in the treatment of neurodegenerative diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications, including cancer research, microbial infections, and neurodegenerative diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are all areas of active research. Further studies are needed to fully understand the potential of this compound in various fields and to develop new applications for this promising compound.
Synthesis Methods
The synthesis method of 2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide involves the reaction of 2-mercaptobenzimidazole with 3-pyridinecarboxaldehyde in the presence of acetic acid. The resulting product is then reacted with N-(tert-butoxycarbonyl)glycine methyl ester and triethylamine to obtain this compound. This method has been reported to yield this compound with a purity of over 95%.
properties
Molecular Formula |
C16H15N5OS |
---|---|
Molecular Weight |
325.4 g/mol |
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-[(Z)-1-pyridin-3-ylethylideneamino]acetamide |
InChI |
InChI=1S/C16H15N5OS/c1-11(12-5-4-8-17-9-12)20-21-15(22)10-23-16-18-13-6-2-3-7-14(13)19-16/h2-9H,10H2,1H3,(H,18,19)(H,21,22)/b20-11- |
InChI Key |
GRNNHVFQZOZGJB-JAIQZWGSSA-N |
Isomeric SMILES |
C/C(=N/NC(=O)CSC1=NC2=CC=CC=C2N1)/C3=CN=CC=C3 |
SMILES |
CC(=NNC(=O)CSC1=NC2=CC=CC=C2N1)C3=CN=CC=C3 |
Canonical SMILES |
CC(=NNC(=O)CSC1=NC2=CC=CC=C2N1)C3=CN=CC=C3 |
Origin of Product |
United States |
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